Cas no 119931-48-5 (1,2-Benzenedicarbonitrile,3,6-didecyl-)

1,2-Benzenedicarbonitrile,3,6-didecyl- structure
119931-48-5 structure
Product Name:1,2-Benzenedicarbonitrile,3,6-didecyl-
CAS No:119931-48-5
MF:C28H44N2
MW:408.66236782074
CID:132333
PubChem ID:3856911
Update Time:2025-04-19

1,2-Benzenedicarbonitrile,3,6-didecyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile,3,6-didecyl-
    • 3,6-BIS(DECYL)PHTHALONITRILE
    • 3,6-didecylbenzene-1,2-dicarbonitrile
    • 1,2-Benzenedicarbonitrile,3,6-didecyl
    • 3,6-Didecylphthalonitrile
    • SCHEMBL5309215
    • DTXSID30397415
    • 119931-48-5
    • Inchi: 1S/C28H44N2/c1-3-5-7-9-11-13-15-17-19-25-21-22-26(28(24-30)27(25)23-29)20-18-16-14-12-10-8-6-4-2/h21-22H,3-20H2,1-2H3
    • InChI Key: DSZGQEHPKNNPFU-UHFFFAOYSA-N
    • SMILES: N#CC1C(C#N)=C(C=CC=1CCCCCCCCCC)CCCCCCCCCC

Computed Properties

  • Exact Mass: 408.35000
  • Monoisotopic Mass: 408.35
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 0.93
  • Boiling Point: 530.6°Cat760mmHg
  • Flash Point: 225.7°C
  • Refractive Index: 1.502
  • PSA: 47.58000
  • LogP: 8.79636

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